6-Chloro-4-(1-methyl-hydrazino)-pyrimidine

• Molecular Formula: C5H7ClN4
• Molecular Weight: 158.59 g/mol
• IUPAC Name: 1-(6-chloropyrimidin-4-yl)-1-methylhydrazine
• InChI: InChI=1S/C5H7ClN4/c1-10(7)5-2-4(6)8-3-9-5/h2-3H,7H2,1H3
• InChI Key: JQUVZLBIBRKQJT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=NC=N1)Cl)N

Description

6-Chloro-4-(1-methyl-hydrazino)-pyrimidine is a useful research compound. Its molecular formula is C5H7ClN4 and its molecular weight is 158.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2 g of 4,6-dichloropyrimidine were dissolved in 30 ml of methanol, mixed with 1.37 g of triethylamine and 0.63 g of methyl hydrazine and stirred for 2 days at room temperature. 0.1 ml of methyl hydrazine and 0.2 ml of triethylamine were then added and stirred for 4 days at room temperature. After rotating out the solvent, a residue of 2.4 g of crude 6-chloro-4-(1-methyl-hydrazino)-pyrimidine were obtained, which was immediately processed further.

Synthesis routes and methods II

Procedure details

2g of 4,6-dichloropyrimidine were dissolved in 30 ml of methanol, mixed with 1.37 g of triethylamine and 0.63 g of methyl hydrazine and stirred for 2 days at room temperature. 0.1 ml of methyl hydrazine and 0.2 ml of triethylamine were then added and stirred for 4 days at room temperature. After rotating out the solvent, a residue of 2.4 g of crude 6-chloro-4-(1-methyl-hydrazino)-pyrimidine were obtained, which was immediately processed further.